3-(Propan-2-yloxy)oxolane-3-carboxylic acid
Overview
Description
Scientific Research Applications
Heterocyclic Derivative Syntheses : Bacchi et al. (2005) demonstrated that compounds like 3-(Propan-2-yloxy)oxolane-3-carboxylic acid can undergo oxidative carbonylation to yield various heterocyclic derivatives, such as tetrahydrofuran and oxazoline derivatives. This process is facilitated using palladium-catalyzed reactions (Bacchi, Costa, Della Ca’, Gabriele, Salerno, & Cassoni, 2005).
Synthesis of Radiochemical Compounds : Czeskis (1998) described the synthesis of a 3-[14C]-isotopomer, which is a radiochemical compound, starting from certain chiral and radiolabeled building blocks derived from 3-(Propan-2-yloxy)oxolane-3-carboxylic acid (Czeskis, 1998).
Preparative Method of 3-Hydroxy Acids : Fujita et al. (1978) synthesized 3-hydroxy acids from ketones and carboxylic acids, demonstrating the versatility of these compounds in producing various carboxylic acids and γ-butyrolactones (Fujita, Suga, Watanabe, & Yanagi, 1978).
Formation of Anhydroisosaccharinic Acids : Petersson and Samuelson (1976) identified 3-(Propan-2-yloxy)oxolane-3-carboxylic acid derivatives in the degradation of cellulose in alkaline media, highlighting its potential in carbohydrate chemistry (Petersson & Samuelson, 1976).
Poly(ether imine) Dendrimers Synthesis : Krishna et al. (2005) utilized derivatives of 3-(Propan-2-yloxy)oxolane-3-carboxylic acid in the synthesis of poly(ether imine) dendrimers, highlighting their application in constructing complex molecular structures for biological studies (Krishna, Jain, Tatu, & Jayaraman, 2005).
New Furan Derivatives from Endophytic Fungi : Chen et al. (2017) isolated new furan derivatives from endophytic fungi, where compounds related to 3-(Propan-2-yloxy)oxolane-3-carboxylic acid played a key role (Chen, Wang, Chen, Guo, Wang, Dai, & Mei, 2017).
Safety and Hazards
The safety and hazards associated with 3-(Propan-2-yloxy)oxolane-3-carboxylic acid are not fully detailed in the sources I found . It is recommended to handle this compound under inert gas and protect it from moisture . It should be kept cool and protected from sunlight . It is also recommended to wear protective gloves, clothing, eye protection, and face protection when handling this compound .
properties
IUPAC Name |
3-propan-2-yloxyoxolane-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O4/c1-6(2)12-8(7(9)10)3-4-11-5-8/h6H,3-5H2,1-2H3,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCBQLROLGFBFSA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1(CCOC1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Propan-2-yloxy)oxolane-3-carboxylic acid | |
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